ent-8-iso Prostaglandin F2α
ent-8-iso Prostaglandin F2α
Isoprostanes are produced by the non-enzymatic, free radical peroxidation of arachidonic acid. They have been used as biomarkers of oxidative stress, but also have been found to have a potent biological activity. ent-8-iso Prostaglandin F2α (ent-8-iso PGF2α) is a potent vasoconstrictor of porcine retinal and brain microvessels with EC50 values of 31 and 54 nM, respectively.
Brand Name:
Vulcanchem
CAS No.:
159812-83-6
VCID:
VC0117436
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18-,19+/m1/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.487
ent-8-iso Prostaglandin F2α
CAS No.: 159812-83-6
Reference Standards
VCID: VC0117436
Molecular Formula: C20H34O5
Molecular Weight: 354.487
| CAS No. | 159812-83-6 |
|---|---|
| Product Name | ent-8-iso Prostaglandin F2α |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 354.487 |
| IUPAC Name | (Z)-7-[(1R,2S,3S,5R)-3,5-dihydroxy-2-[(E,3R)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18-,19+/m1/s1 |
| Standard InChIKey | PXGPLTODNUVGFL-VCKDCIDJSA-N |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Description | Isoprostanes are produced by the non-enzymatic, free radical peroxidation of arachidonic acid. They have been used as biomarkers of oxidative stress, but also have been found to have a potent biological activity. ent-8-iso Prostaglandin F2α (ent-8-iso PGF2α) is a potent vasoconstrictor of porcine retinal and brain microvessels with EC50 values of 31 and 54 nM, respectively. |
| Synonyms | ent-8-epi PGF2α;ent-8-iso PGF2α;ent-15-F2t-Isoprostane |
| Reference | 1.Hou, X.,Robers, L.J., II,Gobeil, F., Jr., et al. Isomer-specific contractile effects of a series of synthetic F2-isoprostanes on retinal and cerebral microvasculature. Free Radical Biology & Medicine 36(2), 163-172 (2004). |
| PubChem Compound | 40768305 |
| Last Modified | Nov 11 2021 |
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